Cas no 1291493-15-6 (5-(2-Bromophenoxy)furan-2-carbaldehyde)

• Product Name: 5-(2-Bromophenoxy)furan-2-carbaldehyde
• CAS No: 1291493-15-6
• MF: C₁₁H₇BrO₃
• MW: 267.075482606888
• CID: 5168402
• Update Time: 2025-10-28

5-(2-Bromophenoxy)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromophenoxy)furan-2-carbaldehyde
• 5-(2-Bromo-phenoxy)-furan-2-carbaldehyde
• 5-(2-Bromophenoxy)furan-2-carbaldehyde

• Inchi： 1S/C11H7BrO3/c12-9-3-1-2-4-10(9)15-11-6-5-8(7-13)14-11/h1-7H
• InChI Key： YEXCABHFLHLUOZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OC1=CC=C(C=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• XLogP3: 3.3
• Topological Polar Surface Area: 39.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-(2-Bromophenoxy)furan-2-carbaldehyde

Comprehensive Overview of 5-(2-Bromophenoxy)furan-2-carbaldehyde (CAS No. 1291493-15-6): Properties, Applications, and Research Insights

5-(2-Bromophenoxy)furan-2-carbaldehyde (CAS No. 1291493-15-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated furan derivative features a unique molecular structure combining a furan-2-carbaldehyde core with a 2-bromophenoxy substituent, making it a versatile intermediate for synthetic applications. Researchers frequently explore its reactivity in cross-coupling reactions and as a precursor for heterocyclic compound synthesis, particularly in the development of bioactive molecules.

The compound's structure-activity relationship has become a focal point in modern drug discovery, especially with growing interest in furan-based pharmaceuticals. Recent studies highlight its potential in designing enzyme inhibitors and antimicrobial agents, aligning with the global search for novel therapeutic compounds. Its electron-rich aromatic system enables diverse chemical transformations, while the bromine atom serves as an excellent handle for further functionalization through palladium-catalyzed reactions – a hot topic in green chemistry methodologies.

From a materials science perspective, 5-(2-Bromophenoxy)furan-2-carbaldehyde demonstrates intriguing properties for organic electronic applications. The furan-aldehyde moiety contributes to π-conjugated systems, making it relevant for developing OLED materials and conductive polymers. This aligns with current industry demands for sustainable alternatives to traditional inorganic semiconductors. Researchers are particularly interested in its photophysical characteristics and potential for creating light-emitting materials with tunable properties.

Synthetic accessibility remains a key advantage of this compound. Most laboratory protocols involve Pd-catalyzed etherification or nucleophilic aromatic substitution reactions, with yields typically exceeding 75% under optimized conditions. The presence of both aldehyde functionality and aryl bromide in the same molecule creates multiple possibilities for sequential functionalization, a strategy increasingly important in combinatorial chemistry and high-throughput screening applications.

Analytical characterization of 1291493-15-6 typically involves advanced techniques including 1H/13C NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound exhibits characteristic signals at δ 9.5-9.7 ppm (aldehyde proton) in proton NMR, while the bromophenoxy protons appear as complex multiplets between δ 7.2-7.8 ppm. These spectral features facilitate quality control during scale-up synthesis – a critical consideration for industrial applications.

Environmental and stability profiles of 5-(2-Bromophenoxy)furan-2-carbaldehyde have been systematically evaluated. The compound demonstrates good stability under inert atmospheres but may undergo photooxidation upon prolonged UV exposure. Storage recommendations include amber glass containers at ≤-20°C, with particular attention to preventing aldehyde polymerization. These handling protocols reflect growing industry emphasis on compound shelf-life optimization and degradation pathway analysis.

Emerging applications in bioconjugation chemistry have expanded the utility of this compound. The aldehyde group enables efficient Schiff base formation with amino-containing biomolecules, making it valuable for developing drug delivery systems and diagnostic probes. This addresses current research trends in theranostic agents and targeted therapy approaches that dominate contemporary medicinal chemistry literature.

Commercial availability of CAS 1291493-15-6 has increased significantly since 2020, with major suppliers offering both milligram and kilogram quantities. Pricing trends reflect typical brominated aromatic compounds, with bulk purchases showing 15-20% cost reductions. The growing market aligns with increased demand for specialty chemicals in academic and industrial research settings, particularly for fragment-based drug discovery programs.

Future research directions for this compound likely focus on its catalytic applications and potential in metal-organic frameworks (MOFs). Preliminary studies suggest interesting coordination behavior through both the furan oxygen and aldehyde oxygen, opening possibilities for designing novel heterogeneous catalysts. These developments could contribute to advancing sustainable chemical processes – a key priority in modern chemical manufacturing.